molecular formula C12H19F2NO4 B6147907 1-[(tert-butoxy)carbonyl]-3,3-difluoro-4-methylpiperidine-4-carboxylic acid CAS No. 1334414-61-7

1-[(tert-butoxy)carbonyl]-3,3-difluoro-4-methylpiperidine-4-carboxylic acid

Cat. No. B6147907
CAS RN: 1334414-61-7
M. Wt: 279.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-[(tert-butoxy)carbonyl]-3,3-difluoro-4-methylpiperidine-4-carboxylic acid” is a complex organic molecule. It likely contains a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds . The tert-butoxycarbonyl (BOC) group is a common protecting group in organic synthesis .


Chemical Reactions Analysis

Again, specific reactions involving this compound are not available. But in general, the BOC group can be removed from amines using strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-3,3-difluoro-4-methylpiperidine-4-carboxylic acid involves the protection of the amine group, followed by the introduction of the difluoromethyl group, and then the carboxylic acid group. The tert-butoxycarbonyl (Boc) group will be used to protect the amine group, and the difluoromethyl group will be introduced using difluoromethylornithine. The carboxylic acid group will be introduced using a Grignard reaction with methylmagnesium bromide followed by oxidation with potassium permanganate." "Starting Materials": - 3,3-difluoro-4-methylpiperidine - tert-butyl chloroformate - N,N-diisopropylethylamine - difluoromethylornithine - magnesium - methyl bromide - potassium permanganate "Reaction": 1. Protection of the amine group with Boc: - 3,3-difluoro-4-methylpiperidine is dissolved in dichloromethane - N,N-diisopropylethylamine is added to the solution - tert-butyl chloroformate is added dropwise to the solution - The reaction mixture is stirred at room temperature for several hours - The solvent is removed under reduced pressure to obtain the Boc-protected amine intermediate 2. Introduction of the difluoromethyl group: - Difluoromethylornithine is dissolved in dichloromethane - The Boc-protected amine intermediate is added to the solution - The reaction mixture is stirred at room temperature for several hours - The solvent is removed under reduced pressure to obtain the difluoromethyl intermediate 3. Introduction of the carboxylic acid group: - Magnesium is added to a solution of methyl bromide in ether - The difluoromethyl intermediate is added to the solution - The reaction mixture is stirred at room temperature for several hours - The mixture is quenched with water and acidified with hydrochloric acid - The resulting mixture is extracted with ether - The ether layer is washed with water and dried over magnesium sulfate - The solvent is removed under reduced pressure to obtain the carboxylic acid intermediate - The carboxylic acid intermediate is oxidized with potassium permanganate to obtain the final product, 1-[(tert-butoxy)carbonyl]-3,3-difluoro-4-methylpiperidine-4-carboxylic acid.

CAS RN

1334414-61-7

Product Name

1-[(tert-butoxy)carbonyl]-3,3-difluoro-4-methylpiperidine-4-carboxylic acid

Molecular Formula

C12H19F2NO4

Molecular Weight

279.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.